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Compound of Interest

Compound Name: 3,6-Dichlorocatechol

Cat. No.: B1212381 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3,6-Dichlorocatechol is a chlorinated aromatic compound that serves as an intermediate in

the microbial degradation of certain chlorinated pollutants. While its role in bioremediation is of

scientific interest, a thorough understanding of its toxicological profile and safety information is

paramount for researchers, scientists, and drug development professionals who may handle or

encounter this compound. This technical guide provides a comprehensive overview of the

available toxicological data, safety information, and known metabolic pathways for 3,6-
Dichlorocatechol.

Chemical and Physical Properties
A clear understanding of the fundamental chemical and physical properties of 3,6-
Dichlorocatechol is essential for its safe handling and use in experimental settings.
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Property Value Source

Molecular Formula C₆H₄Cl₂O₂ [1]

Molecular Weight 179.00 g/mol [1]

CAS Number 3938-16-7 [2]

Appearance
Solid (form and color not

specified in available data)

Boiling Point 241.1 °C at 760 mmHg

Flash Point 99.6 °C

Density 1.624 g/cm³

LogP 2.40460

Toxicological Data
Comprehensive quantitative toxicological data for 3,6-Dichlorocatechol is not readily available

in the public domain. The information presented here is primarily based on qualitative hazard

statements.

Acute Toxicity
Quantitative data such as LD50 (median lethal dose) and LC50 (median lethal concentration)

values for 3,6-Dichlorocatechol are not specified in the available literature. However, based

on the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals, 3,6-
Dichlorocatechol is associated with the following hazard statements, indicating its potential for

acute toxicity upon exposure[1]:

H302: Harmful if swallowed

H312: Harmful in contact with skin

H332: Harmful if inhaled

Skin Corrosion/Irritation
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3,6-Dichlorocatechol is classified as a skin irritant[1].

H315: Causes skin irritation

Serious Eye Damage/Eye Irritation
This compound is also classified as causing serious eye irritation.

H319: Causes serious eye irritation

Respiratory Sensitization
3,6-Dichlorocatechol may cause respiratory irritation.

H335: May cause respiratory irritation

Chronic Toxicity, Carcinogenicity, Mutagenicity, and
Reproductive Toxicity
There is currently a lack of available data in the public domain regarding the chronic toxicity,

carcinogenicity, mutagenicity (including Ames test results), and reproductive or developmental

toxicity of 3,6-Dichlorocatechol.

Experimental Protocols
Detailed experimental protocols for specific toxicological studies on 3,6-Dichlorocatechol are

not available in the reviewed literature. However, standardized guidelines, such as those

provided by the Organisation for Economic Co-operation and Development (OECD), are

typically followed for assessing the hazardous properties of chemicals. These include, but are

not limited to:

Acute Oral Toxicity: OECD Test Guideline 420 (Acute Oral Toxicity - Fixed Dose Procedure),

423 (Acute Oral Toxicity - Acute Toxic Class Method), or 425 (Acute Oral Toxicity: Up-and-

Down Procedure).

Skin Irritation/Corrosion: OECD Test Guideline 404 (Acute Dermal Irritation/Corrosion).
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Eye Irritation/Serious Eye Damage: OECD Test Guideline 405 (Acute Eye

Irritation/Corrosion).

Mutagenicity: OECD Test Guideline 471 (Bacterial Reverse Mutation Test - Ames Test).

Signaling and Metabolic Pathways
3,6-Dichlorocatechol is a known intermediate in the microbial degradation of 1,4-

dichlorobenzene by various bacteria, including Xanthobacter flavus 14p1 and certain

Pseudomonas species. The primary degradation route is a modified ortho-cleavage pathway.

The key steps in this pathway are as follows:

Dioxygenation: 1,4-Dichlorobenzene is first converted to 3,6-dichloro-cis-1,2-

dihydroxycyclohexa-3,5-diene by a dioxygenase enzyme.

Dehydrogenation: This intermediate is then dehydrogenated to form 3,6-Dichlorocatechol.

Ortho-Cleavage: 3,6-Dichlorocatechol undergoes ortho-ring cleavage, catalyzed by

chlorocatechol 1,2-dioxygenase, to yield 2,5-dichloro-cis,cis-muconate.

Further Degradation: 2,5-dichloro-cis,cis-muconate is further metabolized through a series of

enzymatic reactions.

Modified Ortho-Cleavage Pathway

1,4-Dichlorobenzene 3,6-Dichloro-cis-1,2-
dihydroxycyclohexa-3,5-diene

Dioxygenase 3,6-DichlorocatecholDehydrogenase 2,5-Dichloro-cis,cis-muconate

Chlorocatechol
1,2-dioxygenase Further Metabolites

Enzymatic
Reactions
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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for-3-6-dichlorocatechol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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